10.1039/D2NJ04430G | A covalent organic framework-catalyzed visible-light-induced three-component cascade synthesis of trifluoroalkyl and trifluoroalkenyl quinoxalin-2(1H)-one derivatives†

A covalent organic framework-catalyzed visible-light-induced three-component cascade synthesis of trifluoroalkyl and trifluoroalkenyl quinoxalin-2(1H)-one derivatives†

New Journal of Chemistry Pub Date: 2022-10-03 DOI: 10.1039/D2NJ04430G

Abstract

Herein, we report a visible-light-induced three-component cascade reaction of alkenes or alkynes with CF₃SO₂Na and quinoxalin-2(1H)-one derivatives. In this reaction, a photoactive two-dimensional imine-linked covalent organic framework (2D-COF-5) was employed as the heterogeneous photocatalyst. Benefiting from the excellent photoactivity, stability, and inherent heterogeneous nature of 2D-COF-5, this visible-light-induced three-component cascade reaction occurred smoothly in a selective, green, and sustainable manner. A wide range of C3 trifluoroalkyl and trifluoroalkenyl quinoxalin-2(1H)-one derivatives were produced in satisfying yields. A preliminary investigation of the reusability for 2D-COF-5 demonstrated the good maintenance of photocatalytic performance, basic chemical structure, and micro-appearance in eight recycling runs.

A covalent organic framework-catalyzed visible-light-induced three-component cascade synthesis of trifluoroalkyl and trifluoroalkenyl quinoxalin-2(1H)-one derivatives†

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Journal Name：New Journal of Chemistry

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